3-difluoromethanesulfonylpyrrolidine hydrochloride
Overview
Description
“3-difluoromethanesulfonylpyrrolidine hydrochloride” is a chemical compound that is likely used in pharmaceutical testing . It’s part of the pyrrolidine class of compounds, which are five-membered nitrogen heterocycles .
Synthesis Analysis
While specific synthesis methods for this compound are not available, pyrrolidine compounds are generally synthesized through ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-difluoromethanesulfonylpyrrolidine hydrochloride involves the reaction of pyrrolidine with difluoromethanesulfonyl chloride in the presence of a base, followed by treatment with hydrochloric acid to obtain the hydrochloride salt.", "Starting Materials": [ "Pyrrolidine", "Difluoromethanesulfonyl chloride", "Base (e.g. triethylamine)", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyrrolidine is reacted with difluoromethanesulfonyl chloride in the presence of a base (e.g. triethylamine) to form 3-difluoromethanesulfonylpyrrolidine.", "Step 2: The resulting product is then treated with hydrochloric acid to obtain the hydrochloride salt of 3-difluoromethanesulfonylpyrrolidine." ] } | |
CAS RN |
2624142-03-4 |
Product Name |
3-difluoromethanesulfonylpyrrolidine hydrochloride |
Molecular Formula |
C5H10ClF2NO2S |
Molecular Weight |
221.7 |
Purity |
95 |
Origin of Product |
United States |
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